Novel polymeric acidic ionic liquids as green catalysts for the preparation of polyoxymethylene dimethyl ethers from the acetalation of methylal with trioxane

RSC Advances Pub Date: 2019-12-09 DOI: 10.1039/C9RA07765K

Abstract

A series of micro–mesoporous polymeric acidic ionic liquids (PAILs) have been successfully synthesized and subsequently characterized using Fourier transform-infrared spectroscopy, N2 adsorption–desorption isotherms, scanning electron microscopy and thermogravimetry. Furthermore, the catalytic performance of the synthesized PAILs was investigated for the acetalation of methylal (DMM1) with 1,3,5-trioxane (TOX), micro–mesoporous PAILs copolymerized by divinylbenzene with cations and anions exhibited moderate to excellent catalytic activities for the acetalation. In particular, VIMBs–AMPs–DVB, with higher specific surface area (25.51 m2 g−1) and total pore volume (0.15 cm3 g−1) displayed an elevated conversion of formaldehyde (82.2%) and selectivity for polyoxymethylene dimethyl ethers (CH3O(CH2O)nCH3; PODEn or DMMn) n = 3–8 (52.6%) at 130 °C, 3.0 MPa for 8 h. Moreover, the influence of various reaction parameters was investigated by employing VIMBs–AMPs–DVB as the catalyst and it demonstrated high thermal stability and easy recovery.

Graphical abstract: Novel polymeric acidic ionic liquids as green catalysts for the preparation of polyoxymethylene dimethyl ethers from the acetalation of methylal with trioxane
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